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Compound of Interest

Compound Name: H-Pro-Val-OH

Cat. No.: B1583113 Get Quote

An In-depth Technical Guide to H-Pro-Val-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for the dipeptide H-Pro-Val-OH,

also known as L-prolyl-L-valine. This information is critical for researchers and professionals

involved in proteomics, drug discovery, and development.

Physicochemical Data
The fundamental properties of H-Pro-Val-OH have been identified and are summarized in the

table below for clear and easy reference.

Parameter Value Reference

CAS Number 52899-09-9 [1][2][3]

Molecular Weight 214.26 g/mol [1][2][4]

Molecular Formula C10H18N2O3 [1][2]

Experimental Protocols
Detailed experimental protocols for the determination of the CAS number and molecular weight

are standardized procedures. The CAS number is assigned by the Chemical Abstracts Service

(CAS), a division of the American Chemical Society. The molecular weight is determined using
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techniques such as mass spectrometry, which separates ions based on their mass-to-charge

ratio.

Data Acquisition Workflow
The following diagram illustrates the logical workflow for identifying the physicochemical

properties of H-Pro-Val-OH.
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Figure 1: Workflow for retrieving H-Pro-Val-OH data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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